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Introduction

Rhenium (Re), a rare refractory metal, is a critical alloying element for materials subjected to
extreme temperatures and harsh operating conditions. Its exceptionally high melting point
(83186°C), coupled with its significant strengthening effects, makes it indispensable in the
formulation of high-performance superalloys.[1][2] This document provides detailed application
notes and experimental protocols relevant to the utilization and characterization of rhenium-
containing alloys in high-temperature environments, with a focus on aerospace and industrial
gas turbine applications.

Application Notes
Aerospace and Industrial Gas Turbines: Turbine Blades
and Vanes

The primary application of rhenium is in nickel-based superalloys used for manufacturing
single-crystal high-pressure turbine (HPT) blades and vanes in jet engines and industrial gas
turbines.[3] The addition of rhenium, typically in concentrations ranging from 3% to 6% by
weight, imparts a remarkable improvement in the high-temperature mechanical properties of
these components.[3]

The Rhenium Effect:
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The beneficial impact of rhenium on the properties of nickel-based superalloys, often termed
the "rhenium effect,” is multifaceted:

o Enhanced Creep Resistance: Rhenium significantly enhances the resistance of the alloy to
creep, which is the tendency of a material to slowly deform under constant stress at high
temperatures.[1] This is crucial for turbine blades that operate for extended periods under
significant centrifugal forces and high temperatures.

o Improved High-Temperature Strength: Rhenium alloying increases both the low-temperature
and high-temperature tensile strengths of the base metal.[4]

 Increased Durability and Fatigue Life: By improving the material's strength and creep
resistance, rhenium contributes to a longer service life and enhanced resistance to thermal
and mechanical fatigue.

Generations of Superalloys:

The evolution of nickel-based superalloys for turbine blades is often categorized by their
rhenium content:

» First-generation alloys are largely devoid of rhenium.

e Second-generation alloys typically contain around 3% rhenium and have been used in
engines for aircraft such as the F-15 and F-16.[3]

e Third-generation single-crystal superalloys incorporate up to 6% rhenium and are employed
in the engines of modern fighter jets like the F-22 and F-35.[3]

Rocket Propulsion Systems: Nozzles and Combustion
Chambers

The extreme temperatures and corrosive environments encountered in rocket engines
necessitate the use of materials with exceptional thermal stability. Rhenium and its alloys,
particularly molybdenum-rhenium (Mo-Re) and tungsten-rhenium (W-Re), are utilized in the
fabrication of rocket nozzles, throats, and combustion chambers.[2] These alloys offer a
combination of a very high melting point, good ductility at low temperatures, and excellent
resistance to the erosive effects of hot gases.
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High-Temperature Thermocouples

Tungsten-rhenium thermocouples are widely used for measuring ultra-high temperatures,
often exceeding the capabilities of more common thermocouple types. These thermocouples,
typically composed of a tungsten-5% rhenium wire and a tungsten-26% rhenium wire (Type
C), can accurately measure temperatures up to 2320°C in inert or vacuum atmospheres. Their
high melting point and stability at extreme temperatures make them suitable for applications in
furnaces, reactors, and aerospace testing.

Data Presentation

The following tables summarize the key quantitative data regarding the properties of rhenium
and its alloys.

Table 1: Mechanical Properties of Rhenium and a Molybdenum-Rhenium Alloy

Ultimate )
) Yield .
. . Temperatur  Tensile Elongation
Material Condition Strength
e (°C) Strength (%)
(MPa)
(MPa)
Pure Room
) Annealed 1070 290 15-25
Rhenium Temperature
Pure
) 800 620
Rhenium
Pure
_ 1200 410
Rhenium
Recrystallize Room
Mo-7.7%Re
Temperature
~60%
Mo-7.7%Re - 1315 increase over
pure Mo

Data compiled from multiple sources.[4][5]
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Table 2: Creep Rupture Life of Nickel-Based Superalloys

Rhenium Temperature Creep Rupture
Alloy Stress (MPa) .

Content (wt%) (°C) Life (hours)
Rene 80 0 982 170 ~100-200
CMSX-4 3 982 248 >1000
CMSX-4 3 1093 138 >1000

Data compiled from multiple sources. Creep life is highly dependent on specific test conditions
and material processing.

Table 3: Oxidation Behavior of a Ni-Based Superalloy with and without Rhenium

Oxidation Rate

Temperature Exposure Time )
Alloy Constant (k_p) Observation
(°C) (hours)
(g2lcm?/s)
Forms a less
Inconel 713C 1000 - - protective oxide
layer.
Rhenium doping
reduced the
Significantly growth of the
Inconel 713C:Re 1000 - lower than oxide layer,
Inconel 713C indicating higher
oxidation
resistance.

Qualitative and quantitative data synthesized from literature.[6]

Experimental Protocols
High-Temperature Tensile Testing
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Objective: To determine the tensile properties (yield strength, ultimate tensile strength,
elongation, and reduction of area) of rhenium alloys at elevated temperatures. This protocol is
based on ASTM E21 standards.

Methodology:
e Specimen Preparation:

o Machine tensile specimens from the alloy stock according to the dimensions specified in
ASTM E8/E8M.

o Ensure the gauge section has a smooth, polished surface to minimize stress
concentrations.

o Clean the specimens ultrasonically in acetone and then methanol to remove any
contaminants.

o Testing Apparatus:

o A universal testing machine equipped with a high-temperature furnace and an
extensometer suitable for elevated temperature use.

o Thermocouples to monitor and control the specimen temperature accurately.

e Procedure:

[e]

Mount the specimen in the grips of the testing machine, ensuring proper alignment.
o Attach the extensometer to the gauge section of the specimen.
o Heat the specimen to the desired test temperature at a controlled rate.

o Hold the specimen at the test temperature for a sufficient time to achieve thermal
equilibrium (typically 20-30 minutes).

o Apply a tensile load at a constant strain rate until the specimen fractures.

o Record the load and extension data throughout the test.

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b1218776?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o After fracture, measure the final gauge length and the dimensions of the fracture surface
to determine elongation and reduction of area.

Creep Rupture Testing

Objective: To evaluate the long-term deformation and rupture behavior of rhenium alloys under
constant load and temperature. This protocol is based on ASTM E139 standards.

Methodology:
e Specimen Preparation:

o Prepare creep specimens with dimensions as specified in ASTM E139.

o Surface finish and cleaning procedures are similar to those for tensile testing specimens.
o Testing Apparatus:

o A creep testing machine capable of applying a constant load for extended periods.

o A high-temperature furnace with precise temperature control (x1.5°C).

o An extensometer to measure the creep strain over time.

e Procedure:

[e]

Mount the specimen in the creep machine.

o

Heat the specimen to the test temperature and allow it to stabilize.

[¢]

Apply the predetermined constant load to the specimen.

[¢]

Continuously monitor and record the strain (elongation) as a function of time.

[e]

The test is typically run until the specimen ruptures.

o

Record the time to rupture, elongation at rupture, and reduction of area.
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o Plot the creep strain versus time to obtain the three stages of creep (primary, secondary,
and tertiary).

High-Temperature Oxidation Testing

Objective: To assess the resistance of rhenium alloys to oxidation at elevated temperatures in
a controlled atmosphere.

Methodology:

e Specimen Preparation:

o

Cut small, coupon-sized specimens from the alloy.

[¢]

Polish the surfaces of the coupons to a consistent finish (e.g., 600-grit SiC paper).

o

Clean the specimens ultrasonically in acetone and methanol and dry them thoroughly.

[e]

Measure the initial dimensions and weigh the specimens accurately.

o Testing Apparatus:

o Atube furnace capable of maintaining a stable high temperature.

o A system for flowing a controlled atmosphere (e.g., dry air, oxygen) through the furnace.

o A high-precision balance for weighing the specimens.

e Procedure:

[¢]

Place the prepared specimens in alumina crucibles.

Position the crucibles within the hot zone of the tube furnace.

[¢]

[e]

Heat the furnace to the desired test temperature while flowing the selected atmosphere.

o

Expose the specimens for a predetermined duration (e.g., 100 hours).
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o For cyclic oxidation testing, the specimens are periodically cooled to room temperature,
weighed, and then returned to the furnace.

o After the total exposure time, cool the furnace and carefully remove the specimens.
o Weigh the oxidized specimens to determine the mass gain per unit surface area.

o Analyze the oxide scale using techniques such as Scanning Electron Microscopy (SEM),
Energy Dispersive X-ray Spectroscopy (EDS), and X-ray Diffraction (XRD) to determine its
morphology, composition, and crystal structure.

Mandatory Visualization
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Turbine Blade Manufacturing and Testing Workflow

1. Alloy Design & Ingot Production

2. Investment Casting (Single Crystal)

3. Heat Treatment

4. Machining & Finishing

5. Quality Control (NDT)

A

7. Engine Testing & Certification High-Temp Tensile Test Creep Rupture Test Oxidation Test

6. Mechanical Testing

Click to download full resolution via product page

Caption: Workflow for Rhenium Alloy Turbine Blade Production.
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The 'Rhenium Effect' on Superalloy Properties
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Caption: Logical Relationship of the Rhenium Effect.
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Experimental Workflow for High-Temperature Material Characterization

1. Specimen Preparation
(Machining, Polishing, Cleaning)

2a. High-Temperature
Tensile Test

3a. Stress-Strain Data

4a. Determine UTS, YS, Elongation

2c. High-Temperature

2b. Creep Rupture Test Oxidation Test

3b. Strain vs. Time Data 3c. Mass Gain Data

4c. Determine Oxidation Kinetics

4b. Determine Rupture Life, Creep Rate

5. Microstructural Analysis
(SEM, EDS, XRD)

Click to download full resolution via product page

Caption: Workflow for High-Temperature Materials Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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